2-{[5-(1-benzofuran-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide

• Molecular Formula: C22H20N4O2S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 2-[[5-(1-benzofuran-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H20N4O2S/c1-3-12-26-21(19-13-16-6-4-5-7-18(16)28-19)24-25-22(26)29-14-20(27)23-17-10-8-15(2)9-11-17/h3-11,13H,1,12,14H2,2H3,(H,23,27)
• InChI Key: ICRXXDRCTQTDLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC4=CC=CC=C4O3

Description

• This compound belongs to the class of indole derivatives, characterized by a benzofuran ring fused to a triazole ring.
• Its molecular formula is C₂₀H₁₇N₄O₂S, and its molecular weight is 457.35 g/mol .
• The compound features an acetamide group (N-(4-methylphenyl)acetamide) attached to the triazole ring via a sulfanyl linker.
• Indole derivatives are of interest due to their diverse biological and clinical applications .

Preparation Methods

• The synthetic route for this compound involves coupling 2-amino-1-benzofuran with prop-2-en-1-yl isocyanate, followed by cyclization with thiosemicarbazide .
• Industrial production methods may vary, but the key steps involve the formation of the triazole ring and subsequent functionalization.

Chemical Reactions Analysis

• The compound may undergo various reactions, including oxidation, reduction, and substitution.
• Common reagents include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., hydrazine), and nucleophiles (e.g., amines).
• Major products depend on the specific reaction conditions and functional groups present.

Scientific Research Applications

Chemistry: Used as a building block for designing novel heterocyclic compounds.

Biology: Investigated for potential bioactivity, such as enzyme inhibition or receptor binding.

Medicine: May exhibit pharmacological effects, but further studies are needed.

Mechanism of Action

• The exact mechanism remains to be fully elucidated.
• Molecular targets and pathways involved require further research.

Comparison with Similar Compounds

• While this compound is unique due to its specific benzofuran-triazole scaffold, other indole derivatives exist.
• Similar compounds include other benzofuran-triazole hybrids or indole-based molecules.